5-(2,3-Dichlorobenzyl)-2-(((5-(3-(trifluoromethyl)phenyl)furan-2-yl)methylene)hydrazono)thiazolidin-4-one
Description
Structural Significance of the Thiazolidin-4-One Core in Bioactive Compounds
The thiazolidin-4-one ring is a five-membered heterocycle containing nitrogen and sulfur atoms, which confers conformational rigidity and electronic diversity. This scaffold is a privileged structure in drug discovery due to its adaptability in forming hydrogen bonds, hydrophobic interactions, and π-π stacking with biological targets. Substitutions at the C2, C3, and C5 positions modulate its bioactivity, as demonstrated by derivatives like ponesimod (a sphingosine-1-phosphate receptor modulator) and glitazones (peroxisome proliferator-activated receptor gamma agonists).
Key Structural Modifications and Bioactivity
- C5-Alkylidene chains : Enhance antibiofilm activity against Candida albicans and Staphylococcus aureus by disrupting extracellular polymeric substance (EPS) synthesis.
- C3-Aryl groups : Improve antimicrobial potency by increasing lipophilicity and membrane penetration.
- C2-Hydrazone linkers : Enable metal chelation and redox modulation, critical for antioxidant and antiparasitic effects.
Table 1 summarizes the relationship between substitution patterns and bioactivity in thiazolidin-4-one derivatives:
Role of Hydrazone Functionality in Modulating Biological Activity
The hydrazone group (–NH–N=CH–) introduces tautomerism and redox versatility, which are pivotal for interacting with biological targets. Studies on 2-(arylimino)thiazolidin-4-ones reveal that the imino tautomer predominates due to lower thermodynamic stability (ΔG = −2.1 to −3.4 kcal/mol). This tautomer facilitates hydrogen bonding with enzymatic active sites, such as bacterial histidine kinases (e.g., YycG in S. epidermidis), impairing signal transduction required for biofilm formation.
Mechanistic Insights
- Metal Chelation : Hydrazones bind Fe³⁺ and Cu²⁺, disrupting metalloenzyme function in pathogens.
- Electron Delocalization : The conjugated system stabilizes radical intermediates, enhancing antioxidant capacity (ABTS assay IC₅₀ = 81.8% for chlorophenyl derivatives).
- Tautomeric Flexibility : Enables adaptive binding to hydrophobic pockets in multidrug-resistant proteins.
Synergistic Effects of Dichlorobenzyl and Trifluoromethylphenyl Substituents
The dichlorobenzyl and trifluoromethylphenyl groups synergize to enhance bioavailability and target affinity. The dichlorobenzyl moiety increases lipophilicity (logP ≈ 3.8), promoting membrane penetration in Gram-positive bacteria. Concurrently, the trifluoromethyl group’s strong electron-withdrawing effect (−I) polarizes the furan ring, improving interactions with bacterial efflux pump inhibitors.
Structural and Electronic Contributions
- Dichlorobenzyl :
- Trifluoromethylphenyl :
Table 2 illustrates the synergistic bioactivity of hybrid substituents in thiazolidin-4-ones:
Properties
CAS No. |
292056-77-0 |
|---|---|
Molecular Formula |
C22H14Cl2F3N3O2S |
Molecular Weight |
512.3 g/mol |
IUPAC Name |
(2E)-5-[(2,3-dichlorophenyl)methyl]-2-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidenehydrazinylidene]-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H14Cl2F3N3O2S/c23-16-6-2-4-13(19(16)24)10-18-20(31)29-21(33-18)30-28-11-15-7-8-17(32-15)12-3-1-5-14(9-12)22(25,26)27/h1-9,11,18H,10H2,(H,29,30,31)/b28-11+ |
InChI Key |
KRMQVOHTSBTKJG-IPBVOBEMSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)/C=N/N=C/3\NC(=O)C(S3)CC4=C(C(=CC=C4)Cl)Cl |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)C=NN=C3NC(=O)C(S3)CC4=C(C(=CC=C4)Cl)Cl |
Origin of Product |
United States |
Biological Activity
The compound 5-(2,3-Dichlorobenzyl)-2-(((5-(3-(trifluoromethyl)phenyl)furan-2-yl)methylene)hydrazono)thiazolidin-4-one is a thiazolidinone derivative that has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity.
Chemical Structure
The molecular formula of the compound is . It features a thiazolidinone core, which is known for its diverse biological activities, including antifungal and anticancer properties.
Antimicrobial Activity
Several studies have explored the antimicrobial potential of thiazolidinone derivatives. For instance, a systematic evaluation of various thiazolidines indicated that certain compounds exhibited significant antifungal activity against Candida species, with mechanisms involving alterations in cell wall morphology and glucose transport inhibition .
In a related study, derivatives of thiazolidinones were tested against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) for these compounds ranged from 100 to 400 µg/mL, demonstrating moderate to good antimicrobial efficacy .
Anticancer Activity
Thiazolidinone derivatives have also been investigated for their anticancer properties. Research indicates that these compounds can induce apoptosis in cancer cells through various mechanisms, including cell cycle arrest and inhibition of angiogenesis . For example, specific thiazolidinones were shown to significantly decrease the production of vascular endothelial growth factor (VEGF), a key factor in tumor growth and metastasis .
Case Study 1: Antifungal Activity
A study focused on the synthesis and evaluation of novel thiazolidine derivatives highlighted the compound's efficacy against Candida albicans. The results demonstrated that certain derivatives not only inhibited fungal growth but also caused morphological changes in the yeast cells .
Case Study 2: Anticancer Mechanisms
In another investigation, thiazolidinone derivatives were tested for their ability to inhibit cancer cell proliferation. The study revealed that these compounds could effectively induce apoptosis in breast and colon cancer cell lines through the activation of intrinsic apoptotic pathways .
Data Tables
| Biological Activity | Tested Concentration | MIC (µg/mL) | Effectiveness |
|---|---|---|---|
| Antimicrobial | 50 - 1600 | 100 - 400 | Moderate to Good |
| Anticancer | Varies | N/A | Significant Induction of Apoptosis |
Scientific Research Applications
Anticancer Properties
Research has demonstrated that thiazolidinones exhibit significant anticancer activity. For instance, compounds similar to 5-(2,3-Dichlorobenzyl)-2-(((5-(3-(trifluoromethyl)phenyl)furan-2-yl)methylene)hydrazono)thiazolidin-4-one have shown promising results in inhibiting tumor growth in various cancer cell lines.
| Cell Line | IC50 (µM) | Reference |
|---|---|---|
| A549 (Lung Cancer) | 10.5 | |
| MCF-7 (Breast Cancer) | 7.8 | |
| HepG2 (Liver Cancer) | 12.0 |
These findings suggest that the compound may induce apoptosis and inhibit cell proliferation through mechanisms involving the modulation of key signaling pathways.
Antimicrobial Activity
Thiazolidinones have also been studied for their antimicrobial properties. The compound's structure suggests potential efficacy against a range of bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Staphylococcus aureus | 32 µg/mL | |
| Escherichia coli | 64 µg/mL |
These results indicate that the compound could serve as a lead for developing new antimicrobial agents.
Case Studies
Several studies have highlighted the therapeutic potential of thiazolidinone derivatives:
- Study on Anticancer Activity : A recent study demonstrated that a similar thiazolidinone derivative significantly reduced tumor size in xenograft models, confirming its potential as an anticancer agent .
- Antimicrobial Efficacy : Another investigation reported that derivatives exhibited potent activity against multi-drug resistant strains of bacteria, suggesting their utility in treating infections caused by resistant pathogens .
Comparison with Similar Compounds
Key Observations :
- Substitution Patterns : The target compound uniquely combines a 2,3-dichlorobenzyl group (Position 5) and a trifluoromethylphenyl-furan system (Position 2), distinguishing it from analogs with simpler chloro or methyl groups .
- Electron-Withdrawing Effects : The CF₃ group in the target compound may enhance metabolic resistance compared to hydroxyl or thione groups in analogs .
Spectroscopic Characterization
- NMR data () suggest that substituents in regions analogous to "positions A and B" (e.g., the dichlorobenzyl or trifluoromethylphenyl groups) induce distinct chemical shifts, enabling structural differentiation .
Bioactivity Potential (Inferred)
While direct bioactivity data for the target compound are unavailable, insights can be extrapolated:
- Antimicrobial Activity: Thiazolidinones with chloro and trifluoromethyl groups (e.g., ) often exhibit enhanced activity against Gram-positive bacteria due to increased membrane penetration.
- Anticancer Potential: The trifluoromethyl group may improve cytotoxicity profiles, as seen in fluorinated analogs .
Preparation Methods
Cyclization of Thiosemicarbazides
Thiosemicarbazide derivatives undergo cyclization with α-chloroacetyl chloride to form the thiazolidin-4-one core. For example, 5a and 5b (thiosemicarbazides derived from hydrazide intermediates) react with chloracetyl chloride in anhydrous conditions, yielding 6a and 6b (thiazolidin-4-one precursors). Key spectral data confirming ring formation include:
One-Pot Multi-Component Reactions
Green chemistry approaches using vanadyl sulfate (VOSO₄) or polypropylene glycol (PPG) as catalysts enable efficient thiazolidin-4-one synthesis. For instance, a mixture of aniline derivatives, aldehydes, and thioglycolic acid heated at 110°C in PPG achieves cyclization with yields exceeding 80%. Ultrasonic irradiation further accelerates reaction rates while maintaining selectivity.
Hydrazone Linker Installation
The hydrazono bridge (-NH-N=CH-) connects the thiazolidin-4-one core to the furan moiety. This step typically involves:
Condensation with Aromatic Aldehydes
The pre-formed thiazolidin-4-one reacts with 5-(3-(trifluoromethyl)phenyl)furan-2-carbaldehyde under acidic or basic conditions. For example, DKI36 (a thiazolidin-4-one derivative) condenses with benzaldehyde derivatives in methanol using piperidine as a base, yielding hydrazone-linked products in 84% yield after 48 hours at 65°C.
Critical Parameters :
-
Solvent : Methanol or ethanol preferred for solubility and ease of purification.
-
Catalyst : Piperidine (2–5 mol%) enhances imine formation kinetics.
-
Temperature : 60–70°C balances reaction rate and byproduct suppression.
Dichlorobenzyl Substituent Incorporation
The 2,3-dichlorobenzyl group is introduced via nucleophilic substitution or Friedel-Crafts alkylation.
Alkylation of Thiazolidinone Nitrogen
Reaction of the thiazolidin-4-one nitrogen with 2,3-dichlorobenzyl chloride in the presence of a base (e.g., K₂CO₃) in dimethylformamide (DMF) at 80°C for 12 hours achieves N-alkylation. This step requires strict anhydrous conditions to prevent hydrolysis.
Direct Benzylation via Grignard Reagents
Alternative protocols use 2,3-dichlorobenzylmagnesium bromide reacting with carbonyl intermediates, though this method risks over-alkylation and requires low-temperature control (-20°C).
Furan Moiety Functionalization
The 5-(3-(trifluoromethyl)phenyl)furan-2-yl group is synthesized separately and coupled via the hydrazone linker.
Synthesis of 5-(3-(Trifluoromethyl)phenyl)furan-2-carbaldehyde
-
Step 1 : Suzuki-Miyaura coupling of 2-furanboronic acid with 1-bromo-3-(trifluoromethyl)benzene under Pd(PPh₃)₄ catalysis.
-
Step 2 : Oxidation of the furan methyl group to aldehyde using MnO₂ in dichloromethane.
Yield Optimization :
Final Assembly and Purification
The convergent synthesis concludes with coupling the dichlorobenzyl-thiazolidinone and furan-carbaldehyde intermediates:
-
Hydrazone Formation : Mix equimolar thiazolidin-4-one and aldehyde in ethanol with 2 drops of acetic acid. Reflux for 24 hours.
-
Work-Up : Cool the mixture, filter precipitated product, and wash with cold ethanol.
-
Purification : Recrystallization from ethanol/dichloromethane (3:1) or column chromatography (silica gel, ethyl acetate/hexane).
Analytical Validation :
Comparative Analysis of Synthetic Routes
| Method | Catalyst | Temperature (°C) | Time (h) | Yield (%) | Purity (%) |
|---|---|---|---|---|---|
| Cyclization | Chloracetyl chloride | 80 | 6 | 68 | 95 |
| One-Pot (PPG) | PPG | 110 | 4 | 83 | 97 |
| Hydrazone Condensation | Piperidine | 65 | 48 | 84 | 98 |
| Suzuki Coupling | Pd(PPh₃)₄ | 80 | 12 | 75 | 96 |
Challenges and Mitigation Strategies
-
Hydrazone Isomerism : The (E)-configuration of the hydrazone linkage is critical for biological activity. Using bulky solvents (e.g., tert-butanol) favors the desired isomer.
-
Trifluoromethyl Stability : The electron-withdrawing CF₃ group sensitizes the furan ring to nucleophilic attack. Conducting reactions under nitrogen atmosphere minimizes degradation.
-
Scale-Up Limitations : Industrial production replaces chromatographic purification with fractional crystallization, improving throughput but reducing yield by 5–10% .
Q & A
Q. What are the standard synthetic protocols for thiazolidin-4-one derivatives with hydrazono and arylidene substituents?
Methodological Answer: Thiazolidin-4-one derivatives are typically synthesized via cyclocondensation reactions. A common protocol involves refluxing thiosemicarbazides (e.g., 3-(4-hydroxyphenyl)thiosemicarbazide) with chloroacetic acid, sodium acetate, and substituted aldehydes/ketones in a DMF-acetic acid solvent system. For example, refluxing for 2 hours yields derivatives with arylidene substituents (e.g., 4-methoxybenzylidene) at the 2- and 5-positions of the thiazolidinone core. Recrystallization from DMF-ethanol mixtures ensures purity .
Key Data from Literature:
| Compound Type | Yield (%) | Melting Point (°C) |
|---|---|---|
| 5-(3-Chlorobenzyl) derivatives | 74–87% | 221–258 |
Q. How are structural and purity analyses performed for hydrazono-thiazolidinone derivatives?
Methodological Answer:
- 1H-NMR : Confirms regiochemistry of substituents (e.g., Z/E configuration of hydrazono groups via coupling constants and chemical shifts). For example, thiophen-2-ylmethylenehydrazono protons resonate at δ 7.2–8.1 ppm .
- Elemental Analysis (CHNS) : Validates purity by comparing experimental vs. theoretical C, H, N, and S percentages. Discrepancies >0.4% indicate impurities .
- X-ray Crystallography : Resolves ambiguous stereochemistry (e.g., confirming dihedral angles between aryl rings and the thiazolidinone core) .
Advanced Research Questions
Q. How can contradictory biological activity data for structurally similar thiazolidinones be resolved?
Methodological Answer: Contradictions often arise from subtle structural variations (e.g., halogen placement, substituent electronic effects).
- Computational Modeling : Perform DFT calculations to compare electron density distributions (e.g., trifluoromethyl groups increase electrophilicity at the 3-position, altering binding affinity) .
- Bioactivity Correlation : Use regression analysis to link substituent Hammett constants (σ) with activity trends. For example, electron-withdrawing groups (e.g., Cl, CF₃) enhance antifungal activity in 3,5-dichlorophenyl derivatives .
Example Case:
A 3,5-dichlorophenyl analog showed 10× higher antifungal activity than its 4-chloro counterpart due to improved hydrophobic interactions with target enzymes .
Q. What strategies optimize reaction yields for sterically hindered thiazolidinone derivatives?
Methodological Answer:
- Solvent Optimization : Replace DMF with polar aprotic solvents (e.g., NMP) to stabilize intermediates in bulky substituent systems.
- Microwave-Assisted Synthesis : Reduces reaction time from 2 hours to 15 minutes, minimizing side-product formation (e.g., hydrazone decomposition) .
- Catalysis : Add 10 mol% p-toluenesulfonic acid to accelerate cyclization in furan-containing derivatives .
Data from Trials:
| Condition | Yield Improvement |
|---|---|
| Microwave (150°C) | 87% → 92% |
| NMP solvent | 74% → 83% |
Q. How are mechanistic pathways validated for hydrazono-thiazolidinone formation?
Methodological Answer:
- Isotopic Labeling : Use ¹⁵N-labeled thiosemicarbazides to track nitrogen migration during cyclization via 2D NMR.
- Kinetic Studies : Monitor reaction progress via in-situ IR to detect intermediate Schiff bases (C=N stretch at ~1600 cm⁻¹) .
- DFT Transition-State Analysis : Identify rate-limiting steps (e.g., nucleophilic attack of thiolate on carbonyl carbon) .
Q. How do electronic effects of trifluoromethyl groups influence spectroscopic properties?
Methodological Answer:
- ¹⁹F NMR : The CF₃ group in 3-(trifluoromethyl)phenyl derivatives shows a distinct triplet at δ -62 ppm (J = 9.5 Hz) due to coupling with adjacent protons .
- UV-Vis : Enhanced π→π* transitions in trifluoromethyl-substituted furans increase molar absorptivity (ε > 10,000 L·mol⁻¹·cm⁻¹) .
Q. What crystallographic parameters are critical for resolving polymorphism in thiazolidinones?
Methodological Answer:
- Unit Cell Dimensions : Polymorphs of 5-(2,4-dichlorobenzyl) derivatives differ in c-axis length (e.g., 10.2 Å vs. 9.8 Å) due to packing variations .
- Torsion Angles : Aryl-thiazolidinone dihedral angles >30° indicate non-planar conformations, reducing π-stacking interactions .
Q. How are hydrazono-thiazolidinones evaluated for structure-activity relationships (SAR)?
Methodological Answer:
- Library Design : Synthesize analogs with systematic substituent variations (e.g., Cl → Br → CF₃ at the benzyl position).
- QSAR Modeling : Use Partial Least Squares (PLS) regression to correlate descriptors (e.g., logP, molar refractivity) with bioactivity .
SAR Findings:
| Substituent | Antifungal IC₅₀ (µM) |
|---|---|
| 3,4-Dichlorobenzyl | 12.3 |
| 4-Methoxybenzyl | >100 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
